Cas no 50503-75-8 (2-Chloro-6-methylquinoline-4-carboxylic acid)

2-Chloro-6-methylquinoline-4-carboxylic acid is a quinoline derivative with a molecular formula of C11H8ClNO2. This compound features a chloro substituent at the 2-position and a methyl group at the 6-position of the quinoline ring, along with a carboxylic acid functional group at the 4-position. Its structural properties make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in substitution and coupling reactions. It is commonly utilized in medicinal chemistry for the development of bioactive molecules due to its versatile scaffold. The compound is typically supplied as a high-purity solid, ensuring consistent performance in research and industrial applications.
2-Chloro-6-methylquinoline-4-carboxylic acid structure
50503-75-8 structure
Product Name:2-Chloro-6-methylquinoline-4-carboxylic acid
CAS No:50503-75-8
MF:C11H8ClNO2
MW:221.639721870422
CID:1090097
PubChem ID:1134113
Update Time:2025-06-07

2-Chloro-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-methylquinoline-4-carboxylic acid
    • 2-Chloro-6-methyl-quinoline-4-carboxylic acid
    • DTXSID30360705
    • AM807525
    • SB69579
    • AKOS015966897
    • 2-CHLORO-6-METHYLQUINOLINE-4-CARBOXYLICACID
    • DA-19092
    • 50503-75-8
    • Inchi： 1S/C11H8ClNO2/c1-6-2-3-9-7(4-6)8(11(14)15)5-10(12)13-9/h2-5H,1H3,(H,14,15)
    • InChI Key： DBVJVWSJCKOPQO-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C(=O)O)=C2C=C(C)C=CC2=N1

Computed Properties

  • Exact Mass: 221.024356g/mol
  • Monoisotopic Mass: 221.024356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • LogP: 3

2-Chloro-6-methylquinoline-4-carboxylic acid Pricemore >>

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